4-Chloro-2-(3-chlorophenyl)-6-ethylpyrimidine

• Molecular Formula: C12H10Cl2N2
• Molecular Weight: 253.12 g/mol
• IUPAC Name: 4-chloro-2-(3-chlorophenyl)-6-ethylpyrimidine
• InChI: InChI=1S/C12H10Cl2N2/c1-2-10-7-11(14)16-12(15-10)8-4-3-5-9(13)6-8/h3-7H,2H2,1H3
• InChI Key: UQVJXVUCDKCIAI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC(=N1)C2=CC(=CC=C2)Cl)Cl

Description

4-Chloro-2-(3-chlorophenyl)-6-ethylpyrimidine is a useful research compound. Its molecular formula is C12H10Cl2N2 and its molecular weight is 253.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 250-mL round bottom flask was charged with 2-(3-chlorophenyl)-6-ethylpyrimidin-4(3H)-one (9.3 g, 39.8 mmol, 1 eq.). POCl3 (50 mL, 536 mmol, 13.4 eq.) was cautiously added at 0° C. The resulting mixture was stirred at 100° C. for 5 hr. After cooling to room temperature, the mixture was added slowly dropwise to cold aq. NaHCO3. NaOH was added to keep the pH˜0.7 during quenching. The mixture was extracted with ethyl acetate. The organic extract was dried over sodium sulfate, filtered and concentrated under reduced pressure. Purification by silica gel chromatography using dichloromethane/ethyl acetate as eluent afforded 4-chloro-2-(3-chlorophenyl)-6-ethylpyrimidine (9.3 g, 99% yield) as a white solid. 1H NMR (CD3OD, 500 MHz) δ 8.32 (s, 1H), 8.28 (d, J=7.5 Hz, 1H), 7.50-7.46 (m, 1H), 7.45-7.40 (m, 1H), 7.27 (s, 1H), 2.83 (q, J=7.5 Hz, 2H), 1.34 (t, J=7.5 Hz, 3H).